Cas no 91319-29-8 (5-Cyanoisothiazole-3-carboxylic acid)
91319-29-8 structure
Product Name:5-Cyanoisothiazole-3-carboxylic acid
CAS No:91319-29-8
MF:C5H2N2O2S
MW:154.146579265594
CID:799584
PubChem ID:45082109
Update Time:2025-04-19
5-Cyanoisothiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyanoisothiazole-3-carboxylic acid
- 3-Isothiazolecarboxylicacid, 5-cyano-
- 5-cyano-1,2-thiazole-3-carboxylic acid
- 3-ISOTHIAZOLECARBOXYLIC ACID,5-CYANO
- DTXSID30665101
- SCHEMBL3977182
- 91319-29-8
- 5-Cyano-isothiazole-3-carboxylic acid
-
- Inchi： 1S/C5H2N2O2S/c6-2-3-1-4(5(8)9)7-10-3/h1H,(H,8,9)
- InChI Key： FTUNDVMXOMWULV-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 153.98400
- Monoisotopic Mass: 153.98369848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 102.22000
- LogP: 0.71298
5-Cyanoisothiazole-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Cyanoisothiazole-3-carboxylic acid Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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